Ethyl Pyruvate-3,3,3-d3
Cat. No. B3044194
M. Wt: 119.13 g/mol
InChI Key: XXRCUYVCPSWGCC-BMSJAHLVSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07087778B2
Procedure details
2,3, 4-Trifluoroaniline (2.94 g) and ethyl pyruvate (2.32 g) were dissolved in methanol (30 ml). After adding 5% Pd—C (2.0 g) and anhydrous magnesium sulfate (2.65 g), the mixture was stirred at 50° C. in a hydrogen atmosphere for 16 hours. After filtering off Pd—C and magnesium sulfate, the obtained filtrate was concentrated under reduced pressure. The obtained residue was subjected to silica gel column chromatography (ethyl acetate-normal hexane=1:4) to thereby give the title compound (4.69 g) as a pale yellow oily substance. Various spectral data of this product was identical with those obtained in Example 7.
Name
Identifiers
|
REACTION_CXSMILES
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[F:1][C:2]1[C:8]([F:9])=[C:7]([F:10])[CH:6]=[CH:5][C:3]=1[NH2:4].[C:11]([O:16][CH2:17][CH3:18])(=[O:15])[C:12]([CH3:14])=O.S([O-])([O-])(=O)=O.[Mg+2].[H][H]>CO.[Pd]>[F:1][C:2]1[C:8]([F:9])=[C:7]([F:10])[CH:6]=[CH:5][C:3]=1[NH:4][CH:12]([CH3:14])[C:11]([O:16][CH2:17][CH3:18])=[O:15] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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2.94 g
|
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Type
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reactant
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Smiles
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FC1=C(N)C=CC(=C1F)F
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Name
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|
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Quantity
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2.32 g
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Type
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reactant
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Smiles
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C(C(=O)C)(=O)OCC
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Name
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|
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Quantity
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30 mL
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|
Type
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solvent
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Smiles
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CO
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Step Three
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Name
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|
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Quantity
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2.65 g
|
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Type
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reactant
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Smiles
|
S(=O)(=O)([O-])[O-].[Mg+2]
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Name
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|
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Quantity
|
2 g
|
|
Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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|
Details
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After filtering off Pd—C and magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
the obtained filtrate was concentrated under reduced pressure
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Outcomes
Product
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Name
|
|
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Type
|
product
|
|
Smiles
|
FC1=C(NC(C(=O)OCC)C)C=CC(=C1F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.69 g | |
| YIELD: CALCULATEDPERCENTYIELD | 95% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
